Cas no 42267-27-6 (N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride)

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride (TFA-Lys NCA) is a specialized amino acid derivative used in peptide synthesis and polymer chemistry. Its key advantage lies in the trifluoroacetyl (TFA) protecting group, which enhances stability and selectivity during polymerization or peptide chain elongation. The N-carboxyanhydride (NCA) moiety facilitates controlled ring-opening polymerization, enabling the synthesis of well-defined polylysine derivatives or block copolymers. This compound is particularly valuable for producing polypeptides with tailored properties, such as biocompatibility or stimuli-responsiveness, for biomedical and materials science applications. The TFA group can be selectively removed under mild conditions, allowing further functionalization. Its high purity and reactivity make it a reliable building block for advanced synthetic workflows.

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride structure

42267-27-6 structure

Product Name:N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride

CAS No:42267-27-6

MF:C₉H₁₁F₃N₂O₄

MW:268.189852952957

MDL:MFCD11046652

CID:330854

PubChem ID:6451853

Update Time:2025-06-08

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride Chemical and Physical Properties

Names and Identifiers

- (S)-N-(4-(2,5-Dioxooxazolidin-4-yl)butyl)-2,2,2-trifluoroacetamide
- N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride
- (S)-N-(4-(2,5-Dioxooxazolidin-4-yl)-butyl)-2,2,2-trifluoroacetamide
- Acetamide,N-[4-[(4S)-2,5-dioxo-4-oxazolidinyl]butyl]-2,2,2-trifluoro-
- H-LYS(TFA)-NCA
- L-Lys(Tfa)-NCA
- L-Lysine-N-trifluroacetyl-N-carboxyanhydride
- N-(4-(2,5-Dioxo-4-oxazolidinyl)butyl)-2,2,2-trifluoroacetamide
- N6-Trifluoroacetyl-L
- Lys(Tfa)-NCA
- N-[4-[(4S)-2,5-DIOXOOXAZOLIDIN-4-YL]BUTYL]-2,2,2-TRIFLUORO-ACETAMIDE
- N-Trifluoroacetyl L-Lysine N-Carboxy anhydride
- trifluoroacetyl-L-lysine N-carboxyanhydride
- Nε-Trifluoroacetyl-Nα-carboxy-L-lysine Anhydride
- N-Trifluoroacetyl-L-lysine N-carboxyanhydride
- D5600
- AS-19913
- CS-W006533
- AKOS016003773
- KWNIHCJDDYRQFW-YFKPBYRVSA-N
- (S)-N-[4-(2,5-Dioxooxazolidin-4-yl)butyl]-2,2,2-trifluoroacetamide
- DTXSID50195096
- MFCD11046652
- C9H11F3N2O4
- Acetamide, N-(4-(2,5-dioxo-4-oxazolidinyl)butyl)-2,2,2-trifluoro-, (S)-
- SCHEMBL19987690
- N-[4-[(4S)-2,5-dioxo-1,3-oxazolidin-4-yl]butyl]-2,2,2-trifluoroacetamide
- 42267-27-6
- AMY22599
- N-[4-[(4s)-2,5-dioxooxazolidin-4-yl] butyl]2,2,2-trifluoro-acetamide
- Acetamide, N-[4-[(4S)-2,5-dioxo-4-oxazolidinyl]butyl]-2,2,2-trifluoro-; Acetamide, N-[4-(2,5-dioxo-4-oxazolidinyl)butyl]-2,2,2-trifluoro-, (S)-; N-[4-[(4S)-2,5-Dioxo-4-oxazolidinyl]butyl]-2,2,2-trifluoroacetamide; N-Trifluoroacetyl-L-lysine N-carboxyanhydride; Ne-Trifluoroacetyl-L-lysine N-carboxyanhydride
- N-{4-[(4S)-2,5-DIOXO-1,3-OXAZOLIDIN-4-YL]BUTYL}-2,2,2-TRIFLUOROACETAMIDE
- MDL： MFCD11046652
- Inchi： 1S/C9H11F3N2O4/c10-9(11,12)7(16)13-4-2-1-3-5-6(15)18-8(17)14-5/h5H,1-4H2,(H,13,16)(H,14,17)/t5-/m0/s1
- InChI Key： KWNIHCJDDYRQFW-YFKPBYRVSA-N
- SMILES： FC(C(NCCCC[C@H]1C(=O)OC(N1)=O)=O)(F)F

Computed Properties

Exact Mass: 268.06700
Monoisotopic Mass: 268.067091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 84.5
XLogP3: 1.1

Experimental Properties

Density: 1.377
Melting Point: 92-93 ºC (dec.)
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.436
PSA: 84.50000
LogP: 1.18990

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride Security Information

Storage Condition：<0°C

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM191196-10g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)-butyl)-2,2,2-trifluoroacetamide	42267-27-6	95%	10g	$244	2021-08-05
Chemenu	CM191196-25g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)-butyl)-2,2,2-trifluoroacetamide	42267-27-6	95%	25g	$439	2021-08-05
abcr	AB451353-1 g	N-[4-[(4S)-2,5-Dioxooxazolidin-4-yl]butyl]-2,2,2-trifluoro-acetamide, 95%; .	42267-27-6	95%	1g	€102.70	2023-07-18
abcr	AB451353-5 g	N-[4-[(4S)-2,5-Dioxooxazolidin-4-yl]butyl]-2,2,2-trifluoro-acetamide, 95%; .	42267-27-6	95%	5g	€169.80	2023-07-18
abcr	AB451353-25 g	N-[4-[(4S)-2,5-Dioxooxazolidin-4-yl]butyl]-2,2,2-trifluoro-acetamide, 95%; .	42267-27-6	95%	25g	€363.50	2023-07-18
Chemenu	CM191196-10g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)-butyl)-2,2,2-trifluoroacetamide	42267-27-6	95%	10g	$***	2023-05-30
Chemenu	CM191196-25g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)-butyl)-2,2,2-trifluoroacetamide	42267-27-6	95%	25g	$***	2023-05-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S32550-1g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)butyl)-2,2,2-trifluoroacetamide...	42267-27-6	97%	1g	¥58.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S32550-5g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)butyl)-2,2,2-trifluoroacetamide...	42267-27-6	97%	5g	¥180.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S32550-25g	(S)-N-(4-(2,5-Dioxooxazolidin-4-yl)butyl)-2,2,2-trifluoroacetamide...	42267-27-6	97%	25g	¥645.0	2024-07-18

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride Production Method

N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:42267-27-6)N6-Trifluoroacetyl-L-lysine N-Carboxyanhydride

Order Number:sfd11230

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

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